Cas no 89540-20-5 (3-(Bromomethyl)-4-fluorobenzoic Acid)

• Product Name: 3-(Bromomethyl)-4-fluorobenzoic Acid
• CAS No: 89540-20-5
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• CID: 597296
• Update Time: 2025-10-28

3-(Bromomethyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(bromomethyl)-4-fluoro-
• 3-(BROMOMETHYL)-4-FLUOROBENZOIC ACID
• 3-(Bromomethyl)-4-fluorobenzoic Acid

• Inchi： 1S/C8H6BrFO2/c9-4-6-3-5(8(11)12)1-2-7(6)10/h1-3H,4H2,(H,11,12)
• InChI Key： UHKFCEMXGKVBIC-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C(=O)O)C=1)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(Bromomethyl)-4-fluorobenzoic Acid

3-(Bromomethyl)-4-fluorobenzoic Acid (CAS No. 89540-20-5): A Versatile Building Block in Organic Synthesis

3-(Bromomethyl)-4-fluorobenzoic Acid (CAS No. 89540-20-5) is a highly valuable fluorinated aromatic compound that has gained significant attention in pharmaceutical and material science research. This bromomethyl-substituted benzoic acid derivative serves as a crucial intermediate in the synthesis of various bioactive molecules and specialty chemicals.

The compound features a unique combination of fluorine substitution at the 4-position and a reactive bromomethyl group at the 3-position of the benzoic acid scaffold. This structural arrangement makes it particularly useful for nucleophilic substitution reactions and cross-coupling chemistry, which are fundamental transformations in modern organic synthesis.

Recent studies highlight the growing importance of fluorinated building blocks like 3-(Bromomethyl)-4-fluorobenzoic Acid in drug discovery. The pharmaceutical industry has shown increased interest in this compound due to its potential applications in developing PET radiotracers and kinase inhibitors, addressing current research trends in oncology and neurological disorders.

From a synthetic chemistry perspective, the bromomethyl functionality offers excellent opportunities for further derivatization. Researchers frequently utilize this reactive site for alkylation reactions, polymer modifications, or creating bioconjugates. The presence of both fluorine and carboxylic acid groups allows for additional modifications through well-established organic transformations.

The compound's physicochemical properties make it suitable for various applications beyond pharmaceuticals. Material scientists have explored its use in developing liquid crystal materials and organic electronic components, particularly in the design of fluorinated semiconductors for OLED technology. This aligns with current industry demands for more efficient display materials.

Quality control of 3-(Bromomethyl)-4-fluorobenzoic Acid typically involves analytical techniques such as HPLC purity analysis, 1H/13C NMR spectroscopy, and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with good stability under proper storage conditions (recommended storage at 2-8°C in airtight containers).

In terms of commercial availability, 89540-20-5 is supplied by several specialty chemical manufacturers with varying purity grades (typically 95-98%). Current market trends show steady demand for this fluorobenzoic acid derivative, particularly from research institutions and pharmaceutical development teams working on targeted drug delivery systems.

Safety considerations for handling 3-(Bromomethyl)-4-fluorobenzoic Acid follow standard laboratory protocols for brominated compounds. While not classified as highly hazardous, appropriate personal protective equipment (gloves, goggles, lab coat) is recommended when working with this material, especially considering its potential as a skin and eye irritant.

The future outlook for 3-(Bromomethyl)-4-fluorobenzoic Acid appears promising, with emerging applications in biomedical imaging probes and covalent inhibitor design. Its structural features continue to attract attention in medicinal chemistry, particularly in the development of covalent protein binders and activity-based probes for proteomic studies.

For researchers considering this compound, it's worth noting that several synthetic routes exist for 3-(Bromomethyl)-4-fluorobenzoic Acid, including direct bromination of 4-fluorobenzoic acid derivatives or multi-step sequences from commercially available fluorinated precursors. Recent literature reports improved methods for its preparation with better yields and purity.

In conclusion, 3-(Bromomethyl)-4-fluorobenzoic Acid (CAS No. 89540-20-5) represents a versatile and valuable synthetic intermediate with broad applications across multiple scientific disciplines. Its unique combination of fluorine substitution and bromomethyl reactivity ensures its continued importance in chemical research and development.